Cas no 1416713-54-6 (3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-6-methoxy-1H-pyrazolo3,4-bpyridine)

• Product Name: 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-6-methoxy-1H-pyrazolo3,4-bpyridine
• CAS No: 1416713-54-6
• MF: C₁₂H₁₄BrN₃O₂
• MW: 312.16246175766
• MDL: MFCD22689845
• CID: 4782182
• Update Time: 2023-11-22

3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-6-methoxy-1H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine
• 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-6-methoxy-1H-pyrazolo3,4-bpyridine

• MDL： MFCD22689845
• Inchi： 1S/C12H14BrN3O2/c1-17-9-6-5-8-11(13)15-16(12(8)14-9)10-4-2-3-7-18-10/h5-6,10H,2-4,7H2,1H3
• InChI Key： PJMGWQNDNFOKAU-UHFFFAOYSA-N
• SMILES： BrC1C2=CC=C(N=C2N(C2CCCCO2)N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 2.9
• Topological Polar Surface Area: 49.2